N-(3-chlorophenyl)-N-(2-methylbenzoyl)piperidine-1-carboxamide

• IUPAC Name: N-(3-chlorophenyl)-N-(2-methylbenzoyl)piperidine-1-carboxamide
• InChI: InChI=1S/C20H21ClN2O2/c1-15-8-3-4-11-18(15)19(24)23(17-10-7-9-16(21)14-17)20(25)22-12-5-2-6-13-22/h3-4,7-11,14H,2,5-6,12-13H2,1H3
• InChI Key: HUAWYECLWRKFTQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)N(C2=CC(=CC=C2)Cl)C(=O)N3CCCCC3
• Molecular Formula: C20H21ClN2O2
• Molecular Weight: 356.8 g/mol

Description

N-(3-chlorophenyl)-N-(2-methylbenzoyl)piperidine-1-carboxamide, also known as JNJ-42165279, is a novel small molecule that has gained significant attention in the scientific community due to its potential therapeutic applications. It belongs to the class of piperidine carboxamide compounds and has been studied extensively for its mechanism of action and biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(3-chlorophenyl)-N-(2-methylbenzoyl)piperidine-1-carboxamide involves its binding to the kappa opioid receptor and blocking its activation by endogenous ligands such as dynorphins. This results in the inhibition of the downstream signaling pathways, leading to the reduction of pain and stress responses.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects. It has been shown to reduce pain and stress responses in animal models, indicating its potential use in the treatment of chronic pain, depression, and anxiety disorders. It has also been found to have a low potential for abuse and addiction, making it a safer alternative to other opioids.

Advantages and Limitations for Lab Experiments

N-(3-chlorophenyl)-N-(2-methylbenzoyl)piperidine-1-carboxamide has several advantages for lab experiments. It is a small molecule that can be easily synthesized and purified, making it readily available for research studies. It also has a high affinity and selectivity for the kappa opioid receptor, making it a potent and specific tool for studying the function of this receptor. However, one of the limitations of this compound is its poor solubility in aqueous solutions, which can affect its bioavailability and limit its use in certain experiments.

Future Directions

There are several future directions for the research on N-(3-chlorophenyl)-N-(2-methylbenzoyl)piperidine-1-carboxamide. One potential direction is the development of more potent and selective kappa opioid receptor antagonists based on the structure of this compound. Another direction is the investigation of the therapeutic potential of this compound in other diseases such as addiction, schizophrenia, and neurodegenerative disorders. Furthermore, the elucidation of the crystal structure of this compound bound to the kappa opioid receptor can provide valuable insights into its mechanism of action and aid in the development of more effective therapies.

Synthesis Methods

The synthesis of N-(3-chlorophenyl)-N-(2-methylbenzoyl)piperidine-1-carboxamide involves a multi-step reaction process that utilizes various reagents and solvents. The first step involves the reaction of 3-chloroaniline with 2-methylbenzoyl chloride in the presence of a base to form 3-chloro-N-(2-methylbenzoyl)aniline. This intermediate is then reacted with piperidine-1-carboxylic acid in the presence of a coupling agent to form this compound.

Scientific Research Applications

N-(3-chlorophenyl)-N-(2-methylbenzoyl)piperidine-1-carboxamide has been extensively studied for its potential therapeutic applications in various diseases. It has been found to be a potent and selective antagonist of the kappa opioid receptor, which plays a crucial role in the regulation of pain and stress responses. Therefore, this compound has been studied for its potential use in the treatment of chronic pain, depression, and anxiety disorders.